Cas no 253601-93-3 (Sulfamic acid, 2-nitrophenyl ester)

• Product Name: Sulfamic acid, 2-nitrophenyl ester
• CAS No: 253601-93-3
• MF: C₆H₆N₂O₅S
• MW: 218.187240123749
• CID: 3921862
• PubChem ID: 10632584
• Update Time: 2025-04-22

Sulfamic acid, 2-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, 2-nitrophenyl ester
• 2-nitrophenyl sulfamate
• 253601-93-3
• EN300-2004276
• SCHEMBL2501666

• Inchi： 1S/C6H6N2O5S/c7-14(11,12)13-6-4-2-1-3-5(6)8(9)10/h1-4H,(H2,7,11,12)
• InChI Key： FYXMZHYUGLVHAP-UHFFFAOYSA-N
• SMILES： S(N)(OC1=CC=CC=C1[N+]([O-])=O)(=O)=O

Computed Properties

• Exact Mass: 217.99974247Da
• Monoisotopic Mass: 217.99974247Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 124Ų